6-ethyl-3-(pyridin-2-yl)-1,4,5,6-tetrahydro-1,2,4-triazin-5-one
Overview
Description
6-ethyl-3-(pyridin-2-yl)-1,4,5,6-tetrahydro-1,2,4-triazin-5-one (ETPT) is a synthetic organic compound that has been studied extensively in recent years due to its potential applications in scientific research. It is an important intermediate in the synthesis of other compounds, and its unique structure allows it to interact with other molecules in various ways.
Scientific Research Applications
6-ethyl-3-(pyridin-2-yl)-1,4,5,6-tetrahydro-1,2,4-triazin-5-one has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, and has also been used to study the structure and properties of molecules and materials. Additionally, it has been used to study the mechanism of action of drugs, and has been used as a tool to study the biochemical and physiological effects of various compounds.
Mechanism of Action
The mechanism of action of 6-ethyl-3-(pyridin-2-yl)-1,4,5,6-tetrahydro-1,2,4-triazin-5-one is not fully understood. However, it is believed that the compound interacts with other molecules through hydrogen bonding and hydrophobic interactions. Additionally, it is believed that the compound can act as a catalyst in certain reactions, as well as form complexes with other molecules.
Biochemical and Physiological Effects
6-ethyl-3-(pyridin-2-yl)-1,4,5,6-tetrahydro-1,2,4-triazin-5-one has been studied for its potential biochemical and physiological effects. In animal studies, it has been shown to have anti-inflammatory and anti-fungal properties. Additionally, it has been shown to have antioxidant and anti-tumor properties in vitro.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-ethyl-3-(pyridin-2-yl)-1,4,5,6-tetrahydro-1,2,4-triazin-5-one in lab experiments is its high yield and ease of synthesis. Additionally, the compound is relatively stable, making it suitable for use in a variety of experiments. However, the compound is not soluble in water, making it difficult to use in certain experiments. Additionally, the compound is not very soluble in organic solvents, making it difficult to use in some reactions.
Future Directions
There are numerous potential future directions for the use of 6-ethyl-3-(pyridin-2-yl)-1,4,5,6-tetrahydro-1,2,4-triazin-5-one in scientific research. For example, it could be used to study the mechanism of action of drugs, or to study the effects of various compounds on biochemical and physiological processes. Additionally, it could be used to develop new compounds with potential therapeutic applications. Additionally, it could be used to study the structure and properties of molecules and materials, or to synthesize new compounds with potential applications. Finally, it could be used to study the structure and properties of materials, or to develop new materials with potential applications.
Synthesis Methods
6-ethyl-3-(pyridin-2-yl)-1,4,5,6-tetrahydro-1,2,4-triazin-5-one is synthesized through a process known as the Biginelli reaction. This reaction involves the condensation of urea, aldehyde, and an acid in the presence of a base. The reaction proceeds through a series of steps that involve the formation of an intermediate product, which is then hydrolyzed to generate the final product. The yield of the reaction is typically high, and the reaction can be performed in a variety of solvents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-ethyl-3-(pyridin-2-yl)-1,4,5,6-tetrahydro-1,2,4-triazin-5-one involves the condensation of ethyl acetoacetate with 2-aminopyridine followed by cyclization with triethyl orthoformate and ammonium acetate.", "Starting Materials": [ "Ethyl acetoacetate", "2-aminopyridine", "Triethyl orthoformate", "Ammonium acetate" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with 2-aminopyridine in the presence of a base such as sodium ethoxide to form the corresponding enamine.", "Step 2: The enamine is then condensed with triethyl orthoformate to form the corresponding imine.", "Step 3: Cyclization of the imine is achieved by heating with ammonium acetate to form the desired product, 6-ethyl-3-(pyridin-2-yl)-1,4,5,6-tetrahydro-1,2,4-triazin-5-one." ] } | |
CAS RN |
60348-42-7 |
Molecular Formula |
C10H12N4O |
Molecular Weight |
204.2 |
Purity |
95 |
Origin of Product |
United States |
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